Cas no 9014-63-5 (xylan)

• Product Name: xylan
• CAS No: 9014-63-5
• MF: C₅H₁₀O₅
• MW: 150.129902362823
• MDL: MFCD00082148
• CID: 86229
• PubChem ID: 50909243
• Update Time: 2024-10-26

xylan Chemical and Physical Properties

Names and Identifiers

• xylan
• 1,4-beta-D-Xylan
• (1,4-beta-D-Xylan)n
• (1,4-beta-D-Xylan)n+1
• Polyxylan
• xylan from oat spelts
• xylan from beechwood
• Xylan (oats spelt)
• Xylan oat spelts
• xylan from birch wood
• Xylan from Corn Core
• Xylan from corncob
• (1→4)-β-D-xylan
• HeMicellulose
• HeMicellulose A
• Xylans
• D-Xylan
• POLY[BETA-D-XYLOPYRANOSE(1->4)]
• XYLAN EX BEECHWOOD
• XYLAN, OAT SPELTS
• XYLAN OATS SPELT
• Xylan from corn cob
• 9014-63-5
• (2R,4R,5R)-oxane-2,3,4,5-tetrol
• AS-75533
• AKOS030212856
• SRBFZHDQGSBBOR-PINPHNIDSA-N

• MDL： MFCD00082148
• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4?,5-/m1/s1
• InChI Key： SRBFZHDQGSBBOR-PINPHNIDSA-N
• SMILES： [C@H]1(O)[C@@H](O)C(O)[C@H](O)OC1

Computed Properties

• Exact Mass: 150.05300
• Monoisotopic Mass: 387.023267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.5
• Topological Polar Surface Area: 201

Experimental Properties

• Color/Form: No data available
• Density: 1.3149
• Melting Point: No data available
• Boiling Point: 726.0±60.0 °C at 760 mmHg
• Flash Point: 392.9±32.9 °C
• Solubility: 1 M NaOH: may be turbid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 90.15000
• LogP: -2.58230

xylan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides